Cas no 2034549-59-0 (N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-2-carboxamide)

• Product Name: N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-2-carboxamide
• CAS No: 2034549-59-0
• MF: C₁₆H₁₇N₇O
• MW: 323.352481603622
• CID: 5553778
• Update Time: 2025-05-21

N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]pyridine-2-carboxamide
• N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-2-carboxamide

• Inchi： 1S/C16H17N7O/c24-16(12-5-1-2-8-17-12)18-11-15-20-19-13-6-7-14(21-23(13)15)22-9-3-4-10-22/h1-2,5-8H,3-4,9-11H2,(H,18,24)
• InChI Key： LEVVEKCTZYBNRZ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2N3C(=NN=2)C=CC(N2CCCC2)=N3)=O)=NC=CC=C1

Additional information on N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-2-carboxamide

Research Brief on N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-2-carboxamide (CAS: 2034549-59-0)

N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-2-carboxamide (CAS: 2034549-59-0) is a novel small-molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer therapy. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential applications.

The compound belongs to the [1,2,4]triazolo[4,3-b]pyridazine class, which is known for its diverse pharmacological activities. The incorporation of a pyrrolidin-1-yl moiety at the 6-position and a pyridine-2-carboxamide group at the 3-position via a methylene linker enhances its binding affinity to specific kinase targets. Recent structural-activity relationship (SAR) studies have highlighted the importance of these functional groups in modulating the compound's potency and selectivity.

In vitro studies have demonstrated that N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-2-carboxamide exhibits potent inhibitory activity against several kinases, including but not limited to FLT3, JAK2, and Aurora kinases. These kinases are implicated in various cancers, such as acute myeloid leukemia (AML) and myeloproliferative neoplasms. The compound's IC50 values in the low nanomolar range suggest its potential as a lead candidate for further development.

Mechanistic studies have revealed that the compound induces apoptosis and cell cycle arrest in cancer cell lines, further supporting its anti-cancer properties. Additionally, preliminary in vivo studies in xenograft models have shown promising tumor growth inhibition with minimal off-target effects. These findings underscore the compound's potential as a targeted therapy for kinase-driven malignancies.

Despite these encouraging results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on derivatization and formulation strategies to address these issues. For instance, prodrug approaches and nanoparticle-based delivery systems are being explored to enhance the compound's therapeutic index.

In conclusion, N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyridine-2-carboxamide represents a promising scaffold for the development of kinase inhibitors with potential applications in oncology. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological profile, and evaluate its efficacy in clinical settings. The compound's unique chemical structure and biological activity make it a valuable subject of study in the quest for novel cancer therapeutics.